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Compound of Interest

Compound Name: 9,10-Dibromoanthracene-d8

Cat. No.: B15550482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 9,10-Dibromoanthracene-d8, a

deuterated polycyclic aromatic hydrocarbon of significant interest in advanced materials

science and as a stable isotope-labeled internal standard. This document details the

commercially available sources for this compound, its key physicochemical properties, and

explores its applications, with a focus on organic light-emitting diodes (OLEDs) and mass

spectrometry.

Commercial Availability and Physicochemical
Properties
9,10-Dibromoanthracene-d8 is a specialized chemical available from a select number of

commercial suppliers catering to the research and development sectors. While obtaining

exhaustive quantitative data from all suppliers can be challenging, this guide consolidates the

available information to provide a comparative overview. Key suppliers include BOC Sciences

and Capot Chemical. The general properties of 9,10-Dibromoanthracene-d8 are analogous to

its non-deuterated counterpart, with the primary difference being the increased molecular

weight due to the presence of eight deuterium atoms.

Table 1: Quantitative Data for Commercial 9,10-Dibromoanthracene-d8
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Property
9,10-Dibromoanthracene-
d8

9,10-Dibromoanthracene
(for comparison)

Molecular Formula C₁₄D₈Br₂ C₁₄H₈Br₂

Molecular Weight ~344.1 g/mol 336.02 g/mol

CAS Number 518292-58-5 523-27-3

Purity
Typically >98% (Specifics vary

by supplier)
≥95% to >98%[1]

Isotopic Enrichment
Perdeuterated (Exact

percentage varies)
Not Applicable

Appearance
Typically a yellow to orange

powder or crystals

Yellow to yellow-green fluffy

powder[2]

Melting Point
Not explicitly stated for

deuterated form
223-226 °C[2]

Note: Quantitative data for the deuterated compound, such as exact purity and isotopic

enrichment, should be confirmed with the supplier via a certificate of analysis for the specific

lot.

Applications in Research and Development
The unique properties of 9,10-Dibromoanthracene-d8 make it a valuable tool in several

advanced research areas, primarily in the development of organic electronics and as an

internal standard in analytical chemistry.

Organic Light-Emitting Diodes (OLEDs)
In the field of OLEDs, the stability and lifetime of the organic materials are critical for device

performance. The substitution of hydrogen with deuterium in organic molecules, a process

known as deuteration, has been shown to significantly enhance the operational lifetime of

OLED devices.[3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-

H) bond, making the molecule more resistant to degradation pathways that can be initiated by

bond cleavage.[4]
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9,10-Dibromoanthracene and its derivatives are often used as host materials in the emissive

layer of blue OLEDs. By using the deuterated analogue, 9,10-Dibromoanthracene-d8,

researchers can develop more robust and longer-lasting blue OLEDs.[3][5] The general

principle involves the thermal evaporation of the organic layers, including the deuterated host

material, onto a substrate under high vacuum.

Logical Workflow for OLED Fabrication using a Deuterated Host
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Caption: A generalized workflow for the fabrication of an OLED device incorporating a

deuterated host material in the emissive layer.

Mass Spectrometry
In quantitative mass spectrometry, particularly in techniques like gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), deuterated

compounds are widely used as internal standards.[6] Due to their chemical similarity to the

analyte of interest, they co-elute during chromatography and experience similar ionization and

matrix effects. However, their difference in mass allows for their distinct detection by the mass

spectrometer. This enables accurate quantification of the non-deuterated analyte by correcting

for variations during sample preparation and analysis.

9,10-Dibromoanthracene-d8 can serve as an excellent internal standard for the analysis of

9,10-dibromoanthracene and other related polycyclic aromatic hydrocarbons (PAHs) in various

matrices.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 9,10-Dibromoanthracene-
d8 is not readily available in the public domain, the synthesis of its non-deuterated counterpart

is well-documented and can be adapted. The general approach involves the bromination of

anthracene. For the deuterated version, the starting material would be anthracene-d10.

Conceptual Synthesis Pathway

Anthracene-d10

Reaction in
Inert Solvent

Brominating Agent
(e.g., Bromine or NBS)

9,10-Dibromoanthracene-d8

Click to download full resolution via product page

Caption: A conceptual diagram illustrating the synthesis of 9,10-Dibromoanthracene-d8 from

Anthracene-d10.
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A general procedure for the bromination of anthracene involves dissolving anthracene in a

suitable solvent, such as carbon tetrachloride, and then adding a brominating agent like

bromine or N-bromosuccinimide (NBS).[7][8] The reaction mixture is typically stirred at room

temperature or with gentle heating to facilitate the reaction.[7][8] The product, being sparingly

soluble, often precipitates out of the solution and can be collected by filtration.[7] Further

purification can be achieved by recrystallization.

Example Experimental Protocol for Bromination of Anthracene (Adaptable for Deuterated

Synthesis)

Materials: Anthracene (or Anthracene-d10), Bromine (or other brominating agent), Carbon

Tetrachloride (or other suitable inert solvent).

Procedure:

Suspend anthracene in carbon tetrachloride in a flask equipped with a stirrer and a

dropping funnel.

Slowly add a solution of bromine in carbon tetrachloride to the anthracene suspension with

vigorous stirring.

After the addition is complete, gently warm the mixture and reflux for a specified period.

Allow the mixture to cool, and collect the precipitated product by filtration.

Wash the crude product with a small amount of cold solvent.

Purify the product by recrystallization from a suitable solvent.

Note: This is a generalized protocol and should be adapted and optimized based on specific

laboratory conditions and safety considerations. The synthesis of deuterated compounds may

require specialized techniques to maximize isotopic incorporation and yield.

Conclusion
9,10-Dibromoanthracene-d8 is a valuable, albeit specialized, chemical for researchers in

materials science and analytical chemistry. Its primary application lies in the development of

more stable and long-lasting OLEDs, where the kinetic isotope effect of deuterium enhances
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the material's durability. Furthermore, its use as an internal standard in mass spectrometry

allows for highly accurate quantification of related polycyclic aromatic hydrocarbons. While

detailed public information on its synthesis and specific applications is limited, the principles of

its use and the general synthetic methodologies are well-established, providing a solid

foundation for its integration into advanced research and development projects. Researchers

are encouraged to contact commercial suppliers directly to obtain detailed specifications and

certificates of analysis for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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